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Compound Name:

1-(3,4-

Difluorophenyl)cyclopropanemeth

anamine

Cat. No.: B15047624

Get Quote

Introduction & Structural Context[1][2][3][4][5][6][7]
[8]
1-(3,4-Difluorophenyl)cyclopropanemethanamine (CAS: 1368712-82-6) is a specialized 1,1-

disubstituted cyclopropane scaffold.[1] Unlike its regioisomer, (1R,2S)-2-(3,4-

difluorophenyl)cyclopropanamine (a key intermediate for Ticagrelor), this molecule features a

quaternary carbon at position 1, bearing both the aromatic ring and the aminomethyl group.[1]

This structural distinction is critical in drug development. The geminal disubstitution creates a

unique steric environment that influences metabolic stability and receptor binding kinetics. This

guide provides a definitive protocol for distinguishing this scaffold from its isomers and

precursors using high-resolution NMR and MS/MS techniques.
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Property Value

IUPAC Name [1-(3,4-difluorophenyl)cyclopropyl]methanamine

Molecular Formula C₁₀H₁₁F₂N

Molecular Weight 183.20 g/mol

Monoisotopic Mass 183.0860 Da

Key Structural Feature
Achiral quaternary center (C1) with plane of

symmetry

Precursor
1-(3,4-Difluorophenyl)cyclopropanecarbonitrile

(CAS 186347-65-9)

Mass Spectrometry Analysis (LC-MS/MS)
Methodology & Rationale
For this amine, Electrospray Ionization (ESI) in positive mode is the method of choice due to

the basicity of the primary amine. The fragmentation pattern is dominated by the stability of the

cyclopropyl-stabilized benzylic cations.

Experimental Protocol
Instrument: Q-TOF or Triple Quadrupole MS coupled to UHPLC.[1]

Mobile Phase A: Water + 0.1% Formic Acid (Proton source).[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Ionization Source: ESI Positive (+).[1]

Cone Voltage: 30 V (Low enough to preserve molecular ion).

Fragmentation Analysis (MS/MS)
The parent ion

undergoes characteristic cleavages.
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m/z (Fragment) Identity Mechanism

184.2 Protonated Molecular Ion.[1]

167.2

Loss of ammonia.[1] Formation

of 1-(3,4-

difluorophenyl)cyclopropylmeth

yl cation.[1]

153.1

Cleavage of the C1-CH2 bond.

[1] Formation of the 1-(3,4-

difluorophenyl)cyclopropyl

cation.[1]

127.0

Difluorobenzyl cation

(Tropylium equivalent),

resulting from cyclopropane

ring disintegration.[1]

Workflow Diagram
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Figure 1: MS/MS fragmentation workflow for structural confirmation.

NMR Spectroscopy Analysis
Strategic Approach
The 1,1-disubstitution pattern renders the molecule achiral, possessing a plane of symmetry

that bisects the C2-C3 bond.[1] This simplifies the spectrum compared to the chiral 1,2-isomer.

Solvent:
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is preferred for resolution;

if investigating exchangeable amine protons.[1]

Internal Standard: TMS (

ppm).[1]

1H NMR (Proton) Interpretation
The cyclopropane ring protons appear as two distinct multiplets due to the facial difference

relative to the aromatic ring (cis vs. trans).
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Shift (δ ppm) Multiplicity Integration Assignment
Structural
Insight

7.05 - 7.15 Multiplet 1H Ar-H (C5)
Coupled to F

(J~8-10Hz)

6.90 - 7.00 Multiplet 2H Ar-H (C2, C6)
Complex F-H

coupling pattern

2.85 Singlet 2H

Diagnostic:

Singlet confirms

quaternary C1.[1]

(Would be

doublet/AB

system in chiral

1,2-isomer)

1.30 Broad s 2H
Exchangeable

with

0.95 - 1.05 Multiplet (AA'BB') 2H
Cyclopropyl

(cis to Ph)

Upfield shift

typical of

cyclopropane

0.80 - 0.90 Multiplet (AA'BB') 2H
Cyclopropyl

(trans to Ph)

Distinct from cis

protons due to

ring current

anisotropy

19F NMR (Fluorine)
Critical for confirming the 3,4-difluoro substitution pattern.[1]

δ -138.5 ppm (1F, m): Meta-fluorine.[1]

δ -141.2 ppm (1F, m): Para-fluorine.[1]

Note: Values are approximate relative to
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.[1][2] The complex multiplet structure arises from

,

, and

couplings.[1]

13C NMR (Carbon)
Quaternary C1: ~28-30 ppm.[1]

Cyclopropyl CH2 (C2/C3): ~12-15 ppm (High field).[1]

Aminomethyl (-CH2-N): ~52 ppm.[1]

C-F Carbons: ~148-152 ppm (Doublet of doublets,

Hz).[1]

Quality Control & Impurity Profiling
Distinguishing the Regioisomer
The most common error is confusing this target with the Ticagrelor intermediate.

Feature Target: 1,1-Disubstituted Impurity: 1,2-Disubstituted

Symmetry Achiral (Plane of Symmetry) Chiral (Enantiomers)

CH2-N Signal Singlet (2H)
AB System or Doublet

(Diastereotopic)

Cyclopropane H 2 sets of equivalent protons 4 distinct proton environments

Precursor Identification
Synthesis typically proceeds via the reduction of 1-(3,4-

difluorophenyl)cyclopropanecarbonitrile.[1]

Impurity Marker: Residual Nitrile.[1]
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Detection:

IR: Sharp band at ~2240 cm⁻¹.[1]

13C NMR: Signal at ~120 ppm (CN group).

MS:

(Mass difference of -4 Da vs product).[1]

QC Workflow Diagram
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(Ticagrelor Int.)

No (Multiplet)

Click to download full resolution via product page

Figure 2: Rapid NMR screening logic for regioisomer validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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